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Compound of Interest

Compound Name:
3-Bromo-2-methoxy-5-

methylpyridine

Cat. No.: B1291408 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals working with 3-Bromo-2-methoxy-5-methylpyridine (CAS

No. 717843-56-6). The following sections offer a comprehensive safety data summary,

troubleshooting guides for common experimental issues, and frequently asked questions, all

presented in a user-friendly question-and-answer format.

Safety Data Sheet Summary
A comprehensive Safety Data Sheet (SDS) for 3-Bromo-2-methoxy-5-methylpyridine is

crucial for safe handling and use. While a specific SDS for this exact isomer is not readily

available, data for the closely related isomer, 3-bromo-5-methoxy-2-methylpyridine (CAS No.

1256823-49-0), provides valuable safety information. Users should handle 3-Bromo-2-
methoxy-5-methylpyridine with the assumption that it shares similar hazard characteristics.

Emergency Contact: In case of any emergency, immediately contact your institution's

emergency services and a poison control center.

Hazard Identification and First Aid
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Hazard Statement
Precautionary Statement & First Aid
Measures

Causes skin irritation.

Prevention: Wear protective gloves and clothing.

Wash skin thoroughly after handling. First Aid: If

on skin, wash with plenty of soap and water. If

skin irritation occurs, get medical

advice/attention. Take off contaminated clothing

and wash it before reuse.[1][2]

Causes serious eye irritation.

Prevention: Wear eye protection/face protection.

First Aid: If in eyes, rinse cautiously with water

for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[1][2]

May cause respiratory irritation.

Prevention: Avoid breathing

dust/fume/gas/mist/vapors/spray. Use only

outdoors or in a well-ventilated area. First Aid: If

inhaled, remove person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[2][3][4]

Harmful if swallowed.

Prevention: Do not eat, drink or smoke when

using this product. Wash hands thoroughly after

handling. First Aid: If swallowed, call a poison

center or doctor if you feel unwell. Rinse mouth.

[5][6]

Physical and Chemical Properties
Property Value Source

Molecular Formula C₇H₈BrNO [7]

Molecular Weight 202.05 g/mol [7]

Appearance Liquid [7]

Purity ~98% [7]
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Note: A comprehensive investigation of the chemical, physical, and toxicological properties has

not been thoroughly conducted.[3]

Handling, Storage, and Disposal
Aspect Recommendation

Handling

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed.[3]

Storage
Store in a cool place. Keep container tightly

closed in a dry and well-ventilated place.[3]

Disposal

Dispose of this material and its container to a

licensed disposal company. Do not let the

product enter drains.[3]

Experimental Protocols and Troubleshooting
3-Bromo-2-methoxy-5-methylpyridine is a valuable reagent in organic synthesis, particularly

in cross-coupling reactions to form carbon-carbon and carbon-heteroatom bonds. Below are

troubleshooting guides for common issues encountered during such experiments.

Troubleshooting Workflow for a Suzuki Cross-Coupling
Reaction
Caption: A logical workflow for troubleshooting common issues in Suzuki cross-coupling

reactions.

Frequently Asked Questions (FAQs)
Q1: My Suzuki coupling reaction with 3-Bromo-2-methoxy-5-methylpyridine is not

proceeding to completion. What are the common causes?

A1: Several factors could contribute to an incomplete reaction:
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Catalyst Inactivity: Ensure your palladium catalyst and ligand are fresh and have been stored

under an inert atmosphere. Catalyst deactivation can occur due to exposure to air or

moisture.

Base Inefficiency: The choice and quality of the base are critical. Use a dry, finely powdered

base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) to ensure efficient reaction. The base must be strong

enough to facilitate the transmetalation step.

Solvent Quality: Use anhydrous and thoroughly degassed solvents. Oxygen can oxidize the

palladium catalyst, rendering it inactive.

Reagent Purity: Verify the purity of your boronic acid or ester. Impurities can interfere with

the catalytic cycle.

Reaction Temperature: The reaction may require heating. If you are running the reaction at

room temperature, try increasing the temperature to 50-80 °C.

Q2: I am observing the formation of significant byproducts in my reaction. What are the likely

side reactions?

A2: Common side reactions in Suzuki couplings include:

Homocoupling: Your boronic acid may be coupling with itself to form a biaryl byproduct. This

is often promoted by the presence of oxygen.

Protodeborylation: The boronic acid can be protonated and replaced by a hydrogen atom,

especially if there is residual water in the reaction mixture.

Dehalogenation: The starting material, 3-Bromo-2-methoxy-5-methylpyridine, might

undergo reduction, replacing the bromine with a hydrogen atom.

To minimize these, ensure strictly anaerobic and anhydrous conditions.

Q3: How can I effectively purify the product of a reaction involving 3-Bromo-2-methoxy-5-
methylpyridine?

A3: Purification can typically be achieved through column chromatography on silica gel.
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Solvent System: A common starting point for elution is a mixture of hexane and ethyl acetate.

The polarity can be gradually increased to elute your product.

Monitoring: Use thin-layer chromatography (TLC) to monitor the separation and identify the

fractions containing your desired product.

Alternative Methods: If chromatography is challenging, consider recrystallization from an

appropriate solvent system if your product is a solid.

Q4: What is the best way to handle and store 3-Bromo-2-methoxy-5-methylpyridine to

maintain its stability?

A4: Proper handling and storage are crucial for this reagent:

Inert Atmosphere: Handle the compound under an inert atmosphere (e.g., nitrogen or argon)

to prevent degradation from air and moisture.

Storage Conditions: Store in a cool, dry, and well-ventilated area in a tightly sealed container.

[3]

Avoid Contamination: Use clean, dry glassware and syringes when handling the reagent to

avoid introducing impurities that could affect its reactivity.

Signaling Pathway and Experimental Workflow
Visualization
The following diagram illustrates a typical workflow for a palladium-catalyzed cross-coupling

reaction, such as a Suzuki coupling, using 3-Bromo-2-methoxy-5-methylpyridine.
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Reaction Setup

Reaction

Work-up and Purification

1. Weigh 3-Bromo-2-methoxy-5-methylpyridine,
boronic acid, and base.

2. Add Palladium catalyst and ligand.

3. Add anhydrous, degassed solvent.

4. Heat the reaction mixture
under an inert atmosphere.

5. Monitor reaction progress by TLC or GC-MS.

6. Quench the reaction.

7. Extract the product with an organic solvent.

8. Purify by column chromatography.

9. Characterize the final product.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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